Cas no 3162-58-1 (Sulfur Trioxide Trimethylamine Complex)

• Product Name: Sulfur Trioxide Trimethylamine Complex
• CAS No: 3162-58-1
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• MDL: MFCD00012421
• CID: 84648
• PubChem ID: 222852
• Update Time: 2025-09-22

Sulfur Trioxide Trimethylamine Complex Chemical and Physical Properties

Names and Identifiers

• Sulfur trioxide trimethylamine
• Sulfur trioxide trimethylamine complex
• Sulphur trioxide-trimethylamine complex
• Trimethylamine-sulphur trioxide complex
• Trimethylamine compound with sulfur trioxide
• TRIMETHYLAMINE SULFUR TRIOXIDE
• Sulfur trioxide campd. with trimethylamine
• SULFUR TRIOXIDE TRIMETHYLAMINEOMPLEX
• sulfur trioxide-trimethylamine complex
• TRIMETHYLAMINE SULFUR TRIOXIDE COMPLEX
• TRLIMETHYLAMINE SULPHUR TRIOXIDE COMPLEX
• NSC 9838
• NSC9838
• NS00086042
• EN300-227526
• F19571
• trimethylamine compound with sulfur trioxide (1:1)
• 17736-86-6
• NSC-9838
• SCHEMBL284722
• NS00081608
• 3162-58-1
• Sulfur trioxide, compd. with N,N-dimethylmethanamine (1:1)
• EINECS 221-614-7
• N,N-dimethylmethanamine;sulfur trioxide
• Trimethylamine, compound with sulphur trioxide
• sulfonylideneoxidane; trimethylamine
• DTXSID20185505
• J5WS9BV652
• EINECS 241-729-6
• Sulfur trioxide-trimethylamine
• AS-48169
• FT-0634711
• Sulfur trioxide, compd. with trimethylamine (1:1)
• DXASQZJWWGZNSF-UHFFFAOYSA-N
• AKOS030211042
• sulphur trioxide trimethylamine
• MFCD00012421
• Sulphur trioxide trimethylamine (1:1)
• J-018497
• DB-048083
• N,N-dimethylmethanamine; sulfur trioxide
• sulfur trioxide; trimethylamine
• DAA16258
• Sulfur Trioxide Trimethylamine Complex

• MDL： MFCD00012421
• Inchi： 1S/C3H9N.O3S/c2*1-4(2)3/h1-3H3;
• InChI Key： DXASQZJWWGZNSF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)=O.N(C)(C)C
• BRN： 3681759

Computed Properties

• Exact Mass: 139.03000
• Monoisotopic Mass: 139.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 69.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 232 °C (dec.) (lit.)
• Boiling Point: 2.8°C at 760 mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in hot water and ethanol. Slightly soluble in dimethyl sulfoxide and methanol. Insoluble in water.
• PSA: 86.54000
• LogP: 0.46960
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Sulfur Trioxide Trimethylamine Complex Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：3-9-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines